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Compound of Interest

Compound Name: 6-Morpholinopyridin-2-amine
CAS No.: 400774-96-1
Cat. No.: B1319088
Get Quote
. J

Executive Summary

Immediate Action Required: Treat 6-Morpholinopyridin-2-amine as a Toxic Organic Base.
Although specific GHS data for this exact CAS (400774-96-1) is often listed as "No Data
Available" in vendor catalogs, its structural components (aminopyridines and morpholine)
dictate that it be handled with high caution.[1] It poses risks of acute toxicity (oral/dermal) and
severe irritation.[1][2]

Core Disposal Directive:
e DO NOT flush down the drain.[1]
* DO NOT mix with acidic waste streams (exothermic reaction risk).[1]

¢ DO segregate as "Hazardous Organic Waste" for high-temperature incineration.[1]

Chemical Profile & Hazard Identification
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To dispose of a chemical safely, you must understand its reactivity.[1] This compound is a

hybrid of two functional groups that define its waste classification.[1]

Waste Management

Feature Chemical Implication
Consequence
Potential for high aquatic
o toxicity.[1] Requires
o ] Aromatic nitrogen heterocycle. ) }
Pyridine Ring incineration with scrubbers to

[1]

capture Nitrogen Oxides
(NOx).[1]

Primary Amine (-NHz)

Basic functionality (pKa ~7-9).
[1]

Incompatible with Acids. Mixing
with strong acid waste (e.g.,
HCI, H2SOa4) can generate
heat and spattering.[1]

Morpholine Ring

Cyclic ether/amine.[1]

Increases solubility in organic
solvents; potential skin

permeator.[1]

Physical State

Solid (Powder/Crystal).[1][3]

Dust generation is a primary
spill hazard.[1]

Scientist’s Note - The Precautionary Principle: Because specific toxicological data for CAS

400774-96-1 is limited, we apply Group Hazard Classification. We treat it as a Class 6.1 (Toxic)

and Class 8 (Corrosive/lrritant) material, similar to its parent 2-aminopyridine (CAS 504-29-0).[1]

Pre-Disposal Stabilization & Segregation

Before moving waste to the central accumulation area, ensure it is stabilized at the bench level.

[1]
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Compatibility Matrix
o Compatible: Alcohols (Methanol, Ethanol), Chlorinated Solvents (DCM), Basic solutions
(NaOH).[1]

e INCOMPATIBLE (Do Not Mix):
o Strong Acids: Risk of rapid neutralization (heat).[1]

o Oxidizers (Peroxides, Nitric Acid): Risk of fire/explosion due to the organic amine content.

[1]

o Aldehydes: Potential for Schiff base formation (uncontrolled polymerization).[1]

Visual Logic: Waste Stream Decision Tree

The following diagram illustrates how to categorize the waste based on its state.
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Waste Generation:
6-Morpholinopyridin-2-amine

Is the waste Solid or Liquid?

Solid Waste Liquid Waste
(Pure powder, contaminated gloves/paper) (Dissolved in solvent)

Container:

?
Wide-mouth HDPE Jar Solvent Type*

Organic/Aqueous

Label: Halogenated Non-Halogenated
"Toxic Solid - Organic Base' (e.g., DCM, Chloroform) (e.g., MeOH, DMSO)

Container:
Amber Glass or HDPE Carboy

l

Label:
Toxic Flammable Waste' (if solvent is flammable)

Click to download full resolution via product page

Figure 1: Decision logic for segregating solid and liquid waste streams to prevent
incompatibility.

Detailed Disposal Procedure
Step 1. Container Selection
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e Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but
poses a breakage risk for solids.[1]

 Liquids: Use amber glass bottles (if light sensitivity is a concern) or HDPE carboys. Ensure
the cap has a chemically resistant liner (PTFE/Teflon).[1]

Step 2: Labeling (RCRA Compliance)

Even if your facility is not strictly bound by US EPA RCRA, following these standards ensures
global safety compliance.[1]

¢ Chemical Name: Write "6-Morpholinopyridin-2-amine" (Do not use abbreviations like
"MPA").

o Constituents: If in solution, list the % of solvent (e.g., "95% Methanol, 5% 6-
Morpholinopyridin-2-amine").

o Hazard Checkboxes: Check "Toxic" and "Irritant".[1] If in flammable solvent, check
"Ignitable".[1]

Step 3: Storage Pending Pickup

o Store in a Secondary Containment Tray (polypropylene) to catch leaks.[1]
» Keep the container in a well-ventilated area (fume hood or vented cabinet).[1]

e Cap tightly when not adding waste.[1] Nitrogen-containing bases can absorb moisture and
CO: from the air, potentially altering the waste's physical properties.[1]

Step 4: Final Destruction

» Method: High-temperature incineration.[1]

o Why: The pyridine ring is stable.[1][3] Simple chemical deactivation (like oxidation with
bleach) is often incomplete and can generate toxic chloramines.[1] Incineration ensures
complete mineralization of the ring structure.[1]

Spill Management Protocol
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In the event of a benchtop spill, rapid containment is necessary to prevent inhalation of dust or
vapors.[1]

Cover with wet paper towel
to prevent dust.

Scoop into bag.

Spill Type?

1. Don PPE:
; Nitile Gloves (Double),
Spill Detected Lab Coat, Safety Goggles, >
N95/Respirator (for powder)

Absorb with Vermiculite:
or Chem-Sorb pads.
Do NOT use paper towels (fire risk if solvent).

Click to download full resolution via product page

Figure 2: Step-by-step spill response workflow emphasizing dust control for solids.[1]

Regulatory Context (EPA/RCRA)

While CAS 400774-96-1 is not explicitly "P-listed" (Acutely Hazardous) or "U-listed" (Toxic) by
name in the EPA RCRA registry (40 CFR 261.33), it must be characterized by the generator.[1]

o Waste Code Assignment:

o If the waste exhibits toxicity (via TCLP testing) or is ignitable (flash point <60°C due to
solvent), assign codes D001 (Ignitable) or relevant D-codes.[1]

o If uncharacterized, the safest default is Non-RCRA Regulated Hazardous Waste (unless
state regulations are stricter, e.g., California Title 22).[1]

o Recommendation: Label as "Hazardous Waste" regardless of specific listing to ensure it
goes to a hazardous waste incinerator rather than a municipal landfill.

References
e PubChem. (2025).[1][4] Compound Summary: 6-Morpholinopyridin-2-amine (CAS 400774-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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